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An Application Guide to 4-[2-(Dimethylamino)ethyl]morpholine: A Catalyst for Polyurethane

Foam Synthesis

Authored by: A Senior Application Scientist
This document provides a detailed technical guide for researchers, scientists, and formulation

chemists on the application of 4-[2-(Dimethylamino)ethyl]morpholine as a catalyst in the

production of polyurethane (PU) foams. This guide moves beyond a simple recitation of steps

to explain the underlying chemical principles and formulation strategies essential for achieving

desired foam properties.

Introduction: The Critical Role of Catalysis in
Polyurethane Foam
Polyurethane foams are ubiquitous materials, integral to industries ranging from furniture and

automotive to construction and insulation.[1] Their versatility stems from the precise control

chemists can exert over the polymerization process. This process is fundamentally a

polyaddition reaction between a diisocyanate and a polyol.[2] However, to create a foam with a

defined cellular structure and specific physical properties, this reaction must be meticulously

orchestrated. This orchestration is the primary role of the catalyst system.
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Amine catalysts, particularly tertiary amines, are indispensable in controlling the two

simultaneous, competing reactions that define foam formation: the gelling reaction (urethane

formation) and the blowing reaction (CO₂ generation).[3][4] The balance between these two

reactions dictates the final foam structure, density, and performance characteristics.[5] 4-[2-
(Dimethylamino)ethyl]morpholine, a tertiary amine catalyst, is a highly effective tool for

achieving this critical balance.

Catalyst Profile: 4-[2-
(Dimethylamino)ethyl]morpholine
4-[2-(Dimethylamino)ethyl]morpholine is a bifunctional tertiary amine catalyst characterized

by the presence of both a dimethylamino group and a morpholine ring. This structure provides

a unique catalytic activity profile. It is commercially available under trade names such as

JEFFCAT® DM-70.[6][7][8]

Table 1: Physical and Chemical Properties of 4-[2-(Dimethylamino)ethyl]morpholine

Property Value Source

Chemical Name

4-[2-

(Dimethylamino)ethyl]morpholi

ne

[9]

CAS Number 4385-05-1 [9]

Appearance Amber Liquid [10]

Odor Ammoniacal [10]

Boiling Point 151 °C (304 °F) [10]

Flash Point 39 °C (102 °F) [10]

Specific Gravity ~0.99 @ 20-25 °C [10]

Viscosity 5.8 mm²/s @ 25 °C [10]

This catalyst is particularly valued for its ability to provide a well-balanced promotion of both the

gelling and blowing reactions, making it suitable for a variety of foam types, including flexible
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polyester foams and high-resilience (HR) molded foams.[6][11] A key performance attribute is

its ability to improve the "green strength" of the foam—the mechanical stability of the foam in its

early, partially cured state.[7][12]

The Catalytic Mechanism: Orchestrating Gelling and
Blowing
The successful formation of polyurethane foam depends on the synchronized timing of polymer

chain extension (gelling) and gas generation (blowing).

Gelling Reaction: The reaction between an isocyanate group (-NCO) and a polyol's hydroxyl

group (-OH) forms the urethane linkage, building the polymer backbone.[4]

Blowing Reaction: The reaction between an isocyanate group and water produces an

unstable carbamic acid, which rapidly decomposes into an amine and carbon dioxide (CO₂)

gas. This gas acts as the blowing agent, creating the foam's cellular structure.[13]

Tertiary amine catalysts like 4-[2-(Dimethylamino)ethyl]morpholine accelerate these

reactions by acting as Lewis bases. The lone pair of electrons on the nitrogen atom interacts

with the reactants, lowering the activation energy of the reactions.

The dual-action mechanism can be visualized as follows:

The catalyst activates the isocyanate group, making it more susceptible to nucleophilic

attack.

Simultaneously, it can form a complex with the active hydrogen-containing compounds

(polyol or water), increasing their reactivity.[11]
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Caption: Catalytic cycle for gelling and blowing reactions.

The effectiveness of 4-[2-(Dimethylamino)ethyl]morpholine lies in its ability to promote these

two pathways at a comparable rate, ensuring that the polymer network gains sufficient strength

to trap the evolving CO₂ gas without collapsing, leading to a stable foam with a uniform cell

structure.

Application and Formulation Protocols
Principle of Formulation
The concentration of the amine catalyst is a critical variable. It is typically expressed in parts

per hundred polyol (PHP). Adjusting the level of 4-[2-(Dimethylamino)ethyl]morpholine
allows the formulator to control the reaction kinetics.
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Higher Catalyst Concentration: Leads to shorter cream, gel, and rise times. This is desirable

for high-speed production but may reduce flowability in complex molds.[5]

Lower Catalyst Concentration: Slows the reaction, allowing for better flow and mold filling,

but increases the demold time.

Often, 4-[2-(Dimethylamino)ethyl]morpholine is used in conjunction with an organometallic

catalyst (e.g., stannous octoate or dibutyltin dilaurate). The amine catalyst primarily drives the

blowing reaction, while the tin catalyst is highly selective for the gelling reaction.[4] This

synergistic approach provides a wider processing latitude and more precise control over the

final foam properties.

Protocol: Laboratory-Scale Flexible Foam Synthesis
(Hand-Mix Method)
This protocol describes a standard laboratory procedure for evaluating a polyurethane foam

formulation using a hand-mix technique. It is designed to be a self-validating system for

comparing the effects of varying catalyst concentrations.

Materials & Equipment:

Polyether Polyol (e.g., 3000 MW triol)

Deionized Water

Silicone Surfactant

4-[2-(Dimethylamino)ethyl]morpholine (Catalyst)

Stannous Octoate (Co-catalyst)

Toluene Diisocyanate (TDI) or Methylene Diphenyl Diisocyanate (MDI)

25x25x25 cm open-top mold or a suitably sized paper cup

Digital scale (0.01 g accuracy)

High-speed laboratory mixer (2000-6000 rpm)
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Stopwatch

Fume hood

Table 2: Example Flexible Polyurethane Foam Formulation

Component Parts per Hundred Polyol (PHP)

Polyether Polyol 100

Deionized Water 4.0 - 5.0

Silicone Surfactant 1.0 - 1.5

4-[2-(Dimethylamino)ethyl]morpholine 0.1 - 0.8

Stannous Octoate 0.15 - 0.30

Isocyanate (TDI-80) Index 105 - 110

Experimental Workflow:

Caption: Step-by-step workflow for hand-mix foam evaluation.

Step-by-Step Procedure:

Preparation: Ensure all chemicals are conditioned to room temperature (23 ± 1°C).[14] Place

the mixing cup on the digital scale within a fume hood.

B-Side Formulation: Sequentially weigh the polyol, water, silicone surfactant, and both the

amine and tin catalysts into the mixing cup according to the formulation in Table 2.

Pre-Mixing: Mix the B-side components at a low speed for approximately 15 seconds until

the mixture is homogeneous.

Isocyanate Addition: Tare the scale. Add the calculated amount of isocyanate (A-side) to the

B-side mixture. The amount is determined by the desired isocyanate index.

High-Speed Mixing: Immediately begin mixing with the high-speed mixer for a precise

duration, typically 5 to 7 seconds. Start the stopwatch the moment the mixer starts.
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Pouring and Observation: Quickly pour the reacting mixture into the center of the mold.

Observe and record the following characteristic times:

Cream Time: The point at which the mixture turns creamy and starts to rise.

Gel Time (String Time): The point at which touching the foam with a spatula results in

tacky polymer strings.

Rise Time: The time when the foam stops expanding vertically.

Tack-Free Time: The time when the surface of the foam is no longer sticky to the touch.

Curing: Allow the foam to cure at ambient temperature for at least 24 hours before cutting or

performing any physical tests.[15]

Table 3: Data Collection for Foam Evaluation

Formulati
on ID

Catalyst
Level
(PHP)

Cream
Time (s)

Gel Time
(s)

Rise Time
(s)

Tack-Free
Time (s)

Foam
Density (
kg/m ³)

Control 0.4

EXP-1 0.2

EXP-2 0.6

Safety and Handling
Tertiary amine catalysts are hazardous materials and must be handled with appropriate care.

Skin contact can cause moderate to severe irritation and chemical burns.[2][16] Inhalation of

vapors can be irritating to the respiratory system.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses with side shields or chemical goggles, and a lab coat. All handling should be

performed in a well-ventilated area or a chemical fume hood.[17][18]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids. Keep containers tightly closed.[18]

Spill & Disposal: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and

place in a suitable container for disposal.[17] Dispose of waste materials in accordance with

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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